Cas no 596103-18-3 ([(3Ar,4R,6R,6aS)-4-(6-amino-2-chloropurin-9-yl)-2,2-dimethyl-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]dioxol-6-yl]methanol)
596103-18-3 structure
Product Name:[(3Ar,4R,6R,6aS)-4-(6-amino-2-chloropurin-9-yl)-2,2-dimethyl-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]dioxol-6-yl]methanol
CAS No:596103-18-3
MF:C13H16ClN5O3S
MW:357.815839767456
CID:338082
Update Time:2023-08-03
[(3Ar,4R,6R,6aS)-4-(6-amino-2-chloropurin-9-yl)-2,2-dimethyl-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]dioxol-6-yl]methanol Chemical and Physical Properties
Names and Identifiers
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- Adenosine, 2-chloro-2',3'-O-(1-methylethylidene)-4'-thio-
- [(3Ar,4R,6R,6aS)-4-(6-amino-2-chloropurin-9-yl)-2,2-dimethyl-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]d
- [(3Ar,4R,6R,6aS)-4-(6-amino-2-chloropurin-9-yl)-2,2-dimethyl-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]dioxol-6-yl]methanol
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- Inchi: 1S/C13H16ClN5O3S/c1-13(2)21-7-5(3-20)23-11(8(7)22-13)19-4-16-6-9(15)17-12(14)18-10(6)19/h4-5,7-8,11,20H,3H2,1-2H3,(H2,15,17,18)/t5-,7-,8-,11-/m1/s1
- InChI Key: HTWZOPSVPNPHOZ-IOSLPCCCSA-N
- SMILES: ClC1N=C(C2=C(N=1)N(C=N2)[C@H]1[C@H]2[C@@H]([C@@H](CO)S1)OC(C)(C)O2)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 475
- Topological Polar Surface Area: 134
[(3Ar,4R,6R,6aS)-4-(6-amino-2-chloropurin-9-yl)-2,2-dimethyl-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]dioxol-6-yl]methanol Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
596103-18-3 ([(3Ar,4R,6R,6aS)-4-(6-amino-2-chloropurin-9-yl)-2,2-dimethyl-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]dioxol-6-yl]methanol) Related Products
- 7687-51-6(Adenine,9-(3,5-O-isopropylidene-4-thio-b-D-xylofuranosyl)- (8CI))
- 15026-14-9(Adenine,9-(2,3-anhydro-4-thio-b-D-lyxofuranosyl)- (8CI))
- 596103-13-8(Adenosine, 2-chloro-2',3'-O-(1-methylethylidene)-4'-thio-, 5'-benzoate (9CI))
- 871913-86-9(Adenosine, 2-chloro-2',3'-O-(1-methylethylidene)-N-[(2-methylphenyl)methyl]-4'-thio-, 5'-benzoate (9CI))
- 596103-12-7(Adenosine, 2-chloro-N-methyl-2',3'-O-(1-methylethylidene)-4'-thio-, 5'-benzoate (9CI))
- 15023-73-1(9H-Purin-6-amine,9-(4-thio-b-D-xylofuranosyl)-)
- 15023-74-2(Adenine,9-(3,5-O-isopropylidene-4-thio-a-D-xylofuranosyl)- (8CI))
- 15023-72-0(9H-Purin-6-amine,9-(4-thio-a-D-xylofuranosyl)-)
- 2500-80-3(Adenosine, 4'-thio-)
- 2500-79-0(Adenine, 9-(4-thio-b-L-ribofuranosyl)- (7CI,8CI))
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